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Essential Safety and Handling Guide for
Cyanomethylenetributylphosphorane
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal

guidelines for the handling of Cyanomethylenetributylphosphorane (CAS No. 157141-27-0).

Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
Cyanomethylenetributylphosphorane is a hazardous chemical that requires careful handling.

[1][2][3] It is harmful if swallowed, causes skin irritation, and can result in serious eye irritation.

[1][3] The primary hazards are acute toxicity and irritation.[2]

Hazard Statements:

H302: Harmful if swallowed.[1][3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Cyanomethylenetributylphosphorane.[1] In most laboratory situations involving this

chemical, skin contact is the most likely route of exposure.[4]

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. Use of a

face shield is recommended

when handling larger

quantities.

To prevent eye contact which

can cause serious irritation.[1]

Equipment should be tested

and approved under

government standards like

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

butyl rubber). A lab coat or

chemical-resistant apron

should be worn.

To prevent skin contact which

causes irritation.[1] Gloves

must be inspected before use

and disposed of properly after.

[1]

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a fume hood. If vapors

or mists are generated, use a

NIOSH-approved respirator.[5]

To avoid inhalation of

potentially harmful vapors.[1]

Body Protection
Long-sleeved lab coat, closed-

toe shoes.

To provide an additional layer

of protection against accidental

spills.

Quantitative Data Summary
The following table summarizes the key quantitative data for

Cyanomethylenetributylphosphorane.
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Property Value Source

Molecular Formula C14H28NP [2][6]

Molecular Weight 241.35 g/mol [2][6]

Appearance
Yellow to Amber to Dark purple

clear liquid
[3][6]

Density 0.921 g/mL at 25 °C [1][6]

Boiling Point 339.1 ± 25.0 °C (Predicted) [6]

Flash Point 7 °C [6]

Refractive Index n20/D 1.500 (lit.) [6]

Storage Temperature 2-8°C [1][6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of

Cyanomethylenetributylphosphorane in a laboratory setting.

4.1. Preparation and Handling

Work Area Preparation: All work with Cyanomethylenetributylphosphorane should be

conducted in a well-ventilated chemical fume hood.[7] Ensure that an eyewash station and

safety shower are readily accessible.[5]

Donning PPE: Before handling, put on all required personal protective equipment as detailed

in Section 2.

Chemical Handling:

The substance is air and moisture sensitive; handle and store under an inert gas.[1]

Avoid breathing vapors, mist, or gas.[1]

Do not eat, drink, or smoke when using this product.[1][3]
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Wash hands and any exposed skin thoroughly after handling.[1][3]

4.2. Storage

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1] Containers that have been opened must be carefully

resealed and kept upright to prevent leakage.[1]

Recommended storage temperature is 2 - 8 °C.[1][6]

Emergency Procedures
In the event of an emergency, follow these procedures.
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Emergency Situation Procedure

Skin Contact

Immediately wash off with soap and plenty of

water.[1] Remove contaminated clothing. If skin

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes as a precaution.[1] Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water.[1] Call a poison control center

or doctor immediately.

Inhalation

Move the person into fresh air.[1] If not

breathing, give artificial respiration.[1] Seek

medical attention.

Spill

For a small spill, absorb with an inert material

and place in a suitable container for disposal.

For a large spill, evacuate the area and contact

emergency services. Avoid breathing vapors

and prevent the spill from entering drains.[1]

Disposal Plan
All waste containing Cyanomethylenetributylphosphorane must be handled as hazardous

waste.

Waste Collection: Collect all waste materials, including contaminated gloves and absorbent

materials, in a designated, labeled, and sealed container.

Disposal: Dispose of contents and container to an approved waste disposal plant.[1][3] Offer

surplus and non-recyclable solutions to a licensed disposal company.[1] Do not dispose of

down the drain.[1]
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Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

Cyanomethylenetributylphosphorane.
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Caption: Safe Handling Workflow for Cyanomethylenetributylphosphorane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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